Cas no 482376-18-1 (2-(4-(Trifluoromethyl)phenyl)pyridine-4-methanol)

2-(4-(Trifluoromethyl)phenyl)pyridine-4-methanol is a fluorinated aromatic compound featuring a pyridine core substituted with a hydroxymethyl group at the 4-position and a 4-(trifluoromethyl)phenyl moiety at the 2-position. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The hydroxymethyl functionality provides a versatile handle for further derivatization, enabling the synthesis of esters, ethers, or other derivatives. This compound is particularly useful as an intermediate in the development of bioactive molecules, where its structural motifs contribute to improved binding affinity and pharmacokinetic properties. Its well-defined reactivity and stability under standard conditions facilitate its use in synthetic organic chemistry.

2-(4-(Trifluoromethyl)phenyl)pyridine-4-methanol structure

482376-18-1 structure

Product Name:2-(4-(Trifluoromethyl)phenyl)pyridine-4-methanol

CAS No:482376-18-1

MF:C₁₃H₁₀F₃NO

MW:253.2198138237

CID:2648271

PubChem ID:18546785

Update Time:2025-06-07

2-(4-(Trifluoromethyl)phenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

- 2-(4-(Trifluoromethyl)phenyl)pyridine-4-methanol
- BMKFWNDQKOZBCY-UHFFFAOYSA-N
- SCHEMBL4768871
- 482376-18-1
- Inchi： 1S/C13H10F3NO/c14-13(15,16)11-3-1-10(2-4-11)12-7-9(8-18)5-6-17-12/h1-7,18H,8H2
- InChI Key： BMKFWNDQKOZBCY-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C1C=C(CO)C=CN=1)(F)F

Computed Properties

Exact Mass: 253.07144843Da
Monoisotopic Mass: 253.07144843Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 33.1Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013009003-250mg	2-(4-(Trifluoromethyl)phenyl)pyridine-4-methanol	482376-18-1	97%	250mg	$499.20	2023-09-01
Alichem	A013009003-500mg	2-(4-(Trifluoromethyl)phenyl)pyridine-4-methanol	482376-18-1	97%	500mg	$831.30	2023-09-01
Alichem	A013009003-1g	2-(4-(Trifluoromethyl)phenyl)pyridine-4-methanol	482376-18-1	97%	1g	$1490.00	2023-09-01